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Compound of Interest

N-(2-Aminoethyl)maleimide
Compound Name:
hydrochloride

Cat. No.: B166438

An In-depth Technical Guide to N-(2-Aminoethyl)maleimide Hydrochloride

This technical guide provides a comprehensive overview of the chemical properties, reactivity,
and applications of N-(2-Aminoethyl)maleimide hydrochloride. It is intended for researchers,
scientists, and drug development professionals who utilize bioconjugation techniques in their
work.

Core Chemical and Physical Properties

N-(2-Aminoethyl)maleimide hydrochloride is a heterobifunctional crosslinker containing both
a maleimide group and a primary amine.[1] The hydrochloride salt form enhances the
compound's stability and solubility in aqueous solutions.[2] It typically appears as a white to off-
white powder or crystalline solid.[2][3][4]

Table 1: Physicochemical Properties of N-(2-Aminoethyl)maleimide Hydrochloride
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Property Value Source(s)
CAS Number 134272-64-3 [3][5][6]
Molecular Formula CeHsN202-HCI [1][3]
Molecular Weight 176.60 g/mol [11031[7]
Appearance White to off-white CIEI]
powder/crystal

Melting Point 163 °C (decomposes) [3][4]1[8]
Purity >93% to >99% (HPLC) [1][2]13]
Solubility Soluble in water and Methanol [2][8]

. 2-8°C, under inert gas,
Storage Conditions _ [1][5][6]
protected from moisture

Reactivity and Stability

N-(2-Aminoethyl)maleimide hydrochloride possesses two key reactive functional groups: a
maleimide group and a primary amine. This dual functionality allows for sequential or
orthogonal conjugation strategies.

Maleimide-Thiol Conjugation

The maleimide group is highly reactive towards sulfhydryl (thiol) groups, found in cysteine
residues of proteins and peptides.[3] This reaction, a Michael addition, proceeds efficiently at a
neutral pH range of 6.5-7.5 to form a stable covalent thioether bond.[1][9] The reaction is highly
specific for thiols within this pH range, being approximately 1,000 times faster than its reaction
with amines at pH 7.[9][10] At pH values above 7.5, the maleimide group can also react with
primary amines, such as the e-amino group of lysine.[10]

Caption: Thiol-Maleimide Michael Addition Reaction.

Amine Reactivity

The primary amine on the ethyl chain provides a second site for conjugation. This amine can
react with various electrophilic groups, such as N-hydroxysuccinimide (NHS) esters or
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isothiocyanates, to form stable amide or thiourea bonds, respectively.[1] This allows for the
molecule to be used as a linker, first reacting the maleimide with a thiol-containing molecule,
and then using the newly introduced amine for further functionalization.

/I Core Molecule AEM [label="N-(2-Aminoethyl)maleimide", shape=ellipse, fillcolor="#FBBC05",
fontcolor="#202124"];

/I Functional Groups Maleimide [label="Maleimide Group", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Amine [label="Primary Amine", fillcolor="#4285F4",
fontcolor="#FFFFFF"];

I/l Reactive Partners Thiol [label="Thiol (R-SH)\ne.g., Cysteine", shape=box, style=dashed];
Electrophile [label="Electrophile\ne.g., NHS Ester", shape=box, style=dashed];

/I Relationships AEM -> Maleimide [label=" contains", color="#5F6368"]; AEM -> Amine [label="
contains”, color="#5F6368"];

Maleimide -> Thiol [label=" reacts with\n(pH 6.5-7.5)"]; Amine -> Electrophile [label=" reacts
with"]; }

Caption: General workflow for protein labeling with a maleimide reagent.

Synthesis

N-(2-Aminoethyl)maleimide hydrochloride can be synthesized from tert-butyl 2-(2,5-dioxo-
2,5-dihydro-1H-pyrrol-1-yl)ethylcarbamate. T[11]he synthesis involves the deprotection of the
Boc-protected amine using an acid, such as trifluoroacetic acid or hydrochloric acid, to yield the
final hydrochloride salt.

[12]### 5. Safety and Handling
N-(2-Aminoethyl)maleimide hydrochloride is classified as a hazardous substance.

e Hazards: Causes skin irritation (H315) and serious eye irritation (H319). *[5][7][8]
Precautions: Wear protective gloves, eye protection, and face protection during handling.
W/[5]ash skin thoroughly after handling. *[5][8] First Aid: In case of skin contact, wash with
plenty of water. I[5]f eye irritation persists, seek medical attention. *[5] Storage: Keep the
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container tightly closed and store in a cool, shaded area under an inert gas, protected from
moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

